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Compound of Interest

Compound Name: 3-(Cyclohexylamino)propanenitrile

Cat. No.: B1582428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Overview
3-(Cyclohexylamino)propanenitrile, registered under CAS number 702-03-4, is a bifunctional

organic molecule featuring a secondary amine and a nitrile group.[1][2][3] Its structure,

combining a bulky, lipophilic cyclohexyl moiety with a reactive propionitrile chain, makes it a

versatile intermediate in organic synthesis. While direct applications in drug development are

not extensively documented, its constituent functional groups are prevalent in a wide array of

pharmacologically active compounds. The secondary amine can act as a nucleophile or a

base, and the nitrile group can be hydrolyzed to a carboxylic acid, reduced to a primary amine,

or used in the formation of various heterocyclic systems. This guide provides a comprehensive

overview of its synthesis, characterization, safety, and potential utility in research and

development.
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Cyclohexylamine + Acrylonitrile

Aza-Michael Addition
(Solvent, optional catalyst, controlled temperature)

Reaction Quenching & Solvent Removal

Distillation under Reduced Pressure

3-(Cyclohexylamino)propanenitrile

QC Analysis (NMR, IR, GC/HPLC)

 

Aza-Michael Addition Mechanism
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 Proton Transfer
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Prepare Sample Solution
(in Mobile Phase)

Inject onto HPLC System

Separation on C18 Column

UV Detection

Data Analysis
(Purity Assessment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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